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Compound of Interest

Compound Name: GRANZYME B

CAS No.: 143180-74-9

Cat. No.: B1177868

Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Granzyme B. Adherence to these

protocols is essential for ensuring laboratory safety and the integrity of your experimental

results.

Personal Protective Equipment (PPE) and
Immediate Safety Measures
When handling Granzyme B, a comprehensive approach to personal safety is mandatory. The

following personal protective equipment should be worn at all times.

Recommended Personal Protective Equipment:

Eye Protection: Tight-sealing safety goggles are required to protect against splashes.[1][2]

Hand Protection: Chemical-resistant, impervious gloves (e.g., Nitrile rubber) must be worn.

[1] Proper glove removal technique should be followed to avoid skin contact.[3]
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Body Protection: A laboratory coat or other suitable protective clothing is necessary to

prevent skin exposure.[1][4][5]

Respiratory Protection: In situations with insufficient ventilation or when dusts or aerosols

may be generated, a suitable NIOSH (US) or EN 166 (EU) approved respirator is required.[1]

[2][6]

First Aid Procedures:

Eye Contact: Immediately flush the eyes with plenty of water, including under the eyelids.[1]

If irritation persists, seek medical attention.[5]

Skin Contact: Wash the affected skin area with soap and water.[1][5]

Inhalation: Move the individual to fresh air.[1]

Ingestion: Rinse the mouth with water and then drink plenty of water.[1] Seek medical advice

if feeling unwell.[6]

Occupational Exposure Limits
Some Granzyme B products contain preservatives such as sodium azide. It is crucial to be

aware of the occupational exposure limits for these components.

Component Parameter Limit and Source

Sodium Azide ACGIH TLV Ceiling: 0.29 mg/m³

Ceiling: 0.11 ppm[2]

NIOSH REL Ceiling: 0.1 ppm

Ceiling: 0.3 mg/m³[2]

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the stability of Granzyme B and ensure a

safe laboratory environment.
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Handling Procedures:

Always handle Granzyme B in accordance with good industrial hygiene and safety

practices.[1][2]

Avoid all contact with skin, eyes, and clothing.[1][2]

Work in a well-ventilated area. Showers, eyewash stations, and ventilation systems should

be readily accessible.[2]

Wash hands thoroughly after handling the material, especially before eating, drinking, or

smoking.[6]

Avoid breathing any vapors or mists that may be generated.[2]

Storage Procedures:

Keep the product in its original, tightly closed container.[2][6]

Store in a dry, cool, and well-ventilated place.[2] Recommended storage temperatures are

often specified on the product label (e.g., 2-8°C or -20°C).[6][7][8]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]
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Preparation & Handling

Storage

Disposal

Don PPE:
- Safety Goggles

- Impervious Gloves
- Lab Coat

Handle in Ventilated Area Store in Tightly Closed Container

Avoid Contact:
- Skin
- Eyes

- Clothing

Wash Hands After Use

Keep in Cool, Dry, Well-Ventilated Place Dispose According to Local Regulations

Separate from Incompatible Materials
Sodium Azide Precaution:

Flush with Large Volumes of Water
Do Not Reuse Empty Containers
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Granzyme B Colorimetric Activity Assay Workflow

1. Prepare Reagents
(Substrate, DTNB, Buffer)

2. Prepare Samples
(Cell Lysates)

3. Plate Setup
(Samples + Controls in Triplicate)

4. Add DTNB to all wells

5. Add Substrate to initiate reaction

6. Measure Absorbance (405 nm)
in kinetic mode

7. Analyze Data
(Calculate Vmax)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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